N-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-(1,1-dioxothiolan-3-yl)-5-(furan-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H17N3O4S/c19-15(16-10-3-4-10)12-8-13(14-2-1-6-22-14)18(17-12)11-5-7-23(20,21)9-11/h1-2,6,8,10-11H,3-5,7,9H2,(H,16,19)
• InChI Key: SZHUQBXDZHGSDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NN(C(=C2)C3=CC=CO3)C4CCS(=O)(=O)C4
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

N-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H17N3O4S and its molecular weight is 335.38. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Chemical Reactions

• Cyclopropene Synthesis : Cyclopropenes, which share a structural motif with the compound due to the cyclopropyl group, are known for their ring strain and reactivity. Treatment of certain bicyclic oxides with potassium tert-butoxide can generate ring-strained cyclopropenes as reactive intermediates. These intermediates can undergo further transformations, such as trapping with diphenylisobenzofuran or furan, leading to the formation of adducts or expanded ring structures (Halton & Lovett, 1991).

• Heterocyclic Compound Synthesis : The furan and pyrazole moieties in the compound are common in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry and materials science. For example, the reaction of chalcones with various reagents can lead to the synthesis of pyridine, thioamide, and thiazole derivatives, showcasing the versatility of these moieties in forming bioactive heterocyclic compounds (Zaki et al., 2018).

• Multicomponent Reactions : Multicomponent reactions involving carbonyl compounds and derivatives of cyanoacetic acid can lead to the synthesis of a wide array of carbo- and heterocycles. These reactions are valuable for constructing complex molecular architectures from simple precursors, demonstrating the potential synthetic utility of compounds with similar structural features (Shestopalov et al., 2008).

• Annulation Reactions : Annulation, or ring-forming reactions, are fundamental in organic synthesis for constructing complex cyclic structures. For instance, carboxylic acids can undergo acid- or base-promoted cyclizations with carbon-carbon triple bonds to selectively yield various heterocyclic skeletons, highlighting the synthetic potential of compounds bearing carboxamide and cyclopropyl groups (Uchiyama et al., 2006).